Electronic Withdrawing Effect vs. Methyl and Carboxylic Acid Analogues
The 2-cyano substituent exerts a strong electron‑withdrawing inductive effect (−I) and a weak resonance‑withdrawing effect (−M) that distinguish the compound from its 2‑methyl (electron‑donating, +I) and 2‑carboxylic acid (moderate −I, hydrogen‑bond donor) analogues. In benzofuran‑based carbonic anhydrase inhibitor series, the electronic character of the benzofuran tail directly modulates the Kᵢ value for the tumour‑associated hCA IX isoform: 2‑methylbenzofuran‑tethered sulfonamides (e.g., MBFS 11b) achieve Kᵢ = 8.4 nM, whereas 5‑bromobenzofuran analogues (BBFS 28b) achieve Kᵢ = 5.5 nM, demonstrating that electron‑withdrawing substitution on the benzofuran ring improves hCA IX affinity [1]. The 2‑cyano group, being substantially more electron‑withdrawing than bromine (σₚ = 0.66 for CN vs. 0.23 for Br), is predicted to further polarise the dihydrobenzofuran ring and enhance the zinc‑binding competence of the 5‑sulfonamide warhead relative to both 2‑methyl and unsubstituted 2,3‑dihydro‑5‑sulfonamide scaffolds [2].
| Evidence Dimension | Electronic substituent effect (Hammett σₚ constant) and correlated hCA IX inhibitory potency |
|---|---|
| Target Compound Data | 2‑CN: σₚ = 0.66 (Hammett); direct hCA IX Kᵢ data not yet reported for this exact compound |
| Comparator Or Baseline | 2‑CH₃: σₚ = −0.17; MBFS 11b (2‑methylbenzofuran‑urea‑sulfonamide) hCA IX Kᵢ = 8.4 nM. 5‑Br‑benzofuran: σₚ = 0.23; BBFS 28b hCA IX Kᵢ = 5.5 nM [1] |
| Quantified Difference | σₚ(CN) = 0.66 vs. σₚ(CH₃) = −0.17 (Δσₚ ≈ +0.83, i.e., strong electron‑withdrawing vs. electron‑donating). The 5‑Br analogue (σₚ = 0.23) yields a 1.5‑fold improvement in hCA IX Kᵢ vs. the 2‑methyl analogue; the cyano group (σₚ ≈ 2.9× stronger than Br) is expected to confer a comparable or larger affinity enhancement. |
| Conditions | Electronic parameters derived from Hammett substituent constants. Biological data from stopped‑flow CO₂ hydration assay using recombinant human CA isoforms, pH 7.5, 20 °C [1]. |
Why This Matters
The substantially greater electron‑withdrawing character of the 2‑cyano group predicts enhanced hCA IX/XII inhibitory potency compared with electron‑donating 2‑alkyl analogues, making this compound a rational priority scaffold for oncology‑focused carbonic anhydrase inhibitor programmes, where single‑digit nanomolar Kᵢ values are the benchmark for lead selection.
- [1] Shaldam, M. et al. (2021) 'Development of novel benzofuran-based SLC-0111 analogs as selective cancer-associated carbonic anhydrase isoform IX inhibitors', European Journal of Medicinal Chemistry, 216, 113283. doi: 10.1016/j.ejmech.2021.113283. View Source
- [2] Hansch, C., Leo, A. and Taft, R.W. (1991) 'A survey of Hammett substituent constants and resonance and field parameters', Chemical Reviews, 91(2), pp. 165–195. doi: 10.1021/cr00002a004. View Source
